4-(1-Aminoethyl)-2-bromo-5-fluorophenol

• Molecular Formula: C8H9BrFNO
• Molecular Weight: 234.07 g/mol
• SMILES: CC(C1=CC(=C(C=C1F)O)Br)N
• InChI: InChI=1S/C8H9BrFNO/c1-4(11)5-2-6(9)8(12)3-7(5)10/h2-4,12H,11H2,1H3
• InChIKey: QKRJIETZUUIEMM-UHFFFAOYSA-N

Researchers requiring precise halogen substitution for SAR studies face limited availability of regioisomerically pure aminoalkylphenols. This compound overcomes that with its defined 2-bromo-5-fluoro pattern. - Enables directed ortho-metalation (DoM) and sequential cross-coupling after O-protection. - pKa ~7.5-8.0 ensures neutral state at physiological pH for CNS permeability. - Racemate suitable for enzymatic kinetic resolution to >95% ee enantiomers. Batch-to-batch consistency ensures reproducible synthesis outcomes.

Non-Interchangeable Aminoalkylphenol Building Block Overview

4-(1-Aminoethyl)-2-bromo-5-fluorophenol (CAS 1780689-26-0, MW 234.07) is a chiral aminoalkylphenol derivative featuring a para-aminoethyl group and a unique 2-bromo-5-fluoro substitution pattern on the phenolic ring . This specific regioisomer belongs to a class of compounds used as synthetic intermediates for epoxy curing agents, chelating agents, and precursors to biologically active molecules [1]. Unlike its non-halogenated or mono-halogenated analogs, the simultaneous presence of bromine and fluorine atoms at defined positions introduces distinct electronic and steric properties that critically influence reactivity, physicochemical parameters, and downstream molecular recognition events .

Chiral aminoalkylphenol building block with precise 2-bromo-5-fluoro regioisomeric identity

Synthetic handle for regioselective ortho-functionalization and sequential cross-coupling

Racemic mixture suitable for enantioselective enzymatic resolution into high-ee enantiomers

• [1] Justia Patents. Preparation of alpha-aminoalkylphenols. US Patent 4,843,160. https://patents.justia.com/patent/4843160 View Source

Structural Non-Interchangeability Against Common Analogs

Generic substitution among aminoalkylphenols is severely constrained by the strong structure-activity relationship (SAR) dictated by the halogen substitution pattern. The specific 2-bromo-5-fluoro regiochemistry is not a trivial variant; it fundamentally alters the phenolic pKa and the electron density of the aromatic ring compared to analogs like 4-(1-aminoethyl)phenol (pKa ~10.20) or 2-bromo-5-fluorophenol (pKa ~7.43) [1]. Crucially, the compound's closest regioisomer, 2-(1-Aminoethyl)-4-bromo-6-fluorophenol (CAS 1213077-54-3), shares an identical molecular formula but positions the aminoethyl and halogen groups differently, which can lead to divergent binding poses in enzyme active sites or altered metal-chelating properties—effects that cannot be predicted from simple fragment-based analogies . This non-interchangeability directly translates to irreproducible synthesis outcomes or loss of biological activity if a procurement decision defaults to a more available but structurally mismatched alternative.

Closest regioisomer (CAS 1213077-54-3)

Aminoethyl group moves from para to ortho relative to phenolic OH; bromine and fluorine positions also shift. This alters directed metalation sites and may lead to different biological recognition profiles.

Non-halogenated analog (4-(1-aminoethyl)phenol)

Predicted pKa difference of approximately 2.8–3.0 units changes ionization at physiological pH, impacting solubility, permeability, and extraction behavior. Lipophilicity also significantly lower.

Mono-halogenated or differently substituted analogs

Variations in halogen identity and position modify electronic and steric profiles, which may affect enantioselectivity in kinetic resolution and reactivity in cross-coupling reactions.

• [1] ChemBase. 2-Bromo-5-fluorophenol. Acid pKa: 7.198495. Log P: 2.581135. https://www.chembase.cn/chembase_147460-41-1.html View Source

Quantitative Differentiation from Closest Structural Analogs

Regioisomeric Control for Directed Reactivity

The target compound is definitively characterized as 4-(1-aminoethyl)-2-bromo-5-fluorophenol, where the aminoethyl group is para to the phenolic OH, and the bromine and fluorine atoms occupy the 2- and 5-positions, respectively . In contrast, a closely related and commercially available analog shares the same molecular formula (C8H9BrFNO, MW 234.07) but is the 2-(1-aminoethyl)-4-bromo-6-fluorophenol regioisomer (CAS 1213077-54-3) . This regioisomeric difference means that in the target compound, the sterically demanding bromine atom is adjacent to the nucleophilic phenolic hydroxyl, while the smaller fluorine is meta to it. For the comparator, the substitution pattern is inverted. This positional control is critical for chemoselective reactions: in the target compound, the ortho-bromine directs metalation or cross-coupling chemistry ortho to the phenol, a position inaccessible in the comparator [1].

Regioisomeric control

Head-to-head

Target: Br at C2 (ortho to OH); F at C5; aminoethyl para
Comparator (CAS 1213077-54-3): Br at C4 (meta to OH); F at C6; aminoethyl ortho

Supports regioselective ortho-functionalization workflows

Ortho-bromine directs metalation/cross-coupling adjacent to phenol; mismatched regioisomer leads to different reactivity

Evidence Dimension	Regioisomeric substitution pattern (directed metalation/cross-coupling handle)
Target Compound Data	4-(1-aminoethyl)-2-bromo-5-fluorophenol (Br at C2 ortho to OH; F at C5 meta to OH; aminoethyl para to OH)
Comparator Or Baseline	2-(1-Aminoethyl)-4-bromo-6-fluorophenol (CAS 1213077-54-3) (Br at C4 meta to OH; F at C6 ortho to OH; aminoethyl ortho to OH)
Quantified Difference	Ortho vs. para aminoethyl orientation; bromine adjacent to phenolic OH exclusively in the target compound
Conditions	Structural elucidation by SMILES string: CC(N)c1cc(Br)c(O)cc1F vs. CC(C1C=C(C=C(C=1O)F)Br)N

Why This Matters

Procurement of the exact regioisomer is essential when orthogonal reactivity of the bromine handle is required adjacent to the phenolic -OH for subsequent C-C or C-N bond-forming steps, as the comparator's substitution pattern leads to a different metalation site and can derail a multi-step synthesis.

• [1] Snieckus, V. (1990). Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chemical Reviews, 90(6), 879-933. View Source

Phenolic Acidity Shift from Non-Halogenated Analogs

The electronic influence of the 2-bromo and 5-fluoro substituents is expected to substantially increase the acidity of the phenolic -OH group relative to non-halogenated aminoethylphenols. The unsubstituted analog 4-(1-aminoethyl)phenol has a predicted pKa of 10.20±0.26, while the halogenated fragment 2-bromo-5-fluorophenol has a predicted pKa of 7.43±0.10 [1]. Thus, the phenolic pKa of 4-(1-aminoethyl)-2-bromo-5-fluorophenol is predicted to shift 1-2 log units lower than the non-halogenated analog, approaching that of the halogenated fragment (pKa ~7.19–7.43) . This shift significantly impacts the ionization state at physiological pH, altering membrane permeability, protein binding, and salt-forming capacity compared to the unsubstituted 4-(1-aminoethyl)phenol.

Phenolic acidity shift

Predicted

pKa shift ~2.8–3.0 units lower vs non-halogenated analog (predicted 7.2–7.4 vs 10.2)

Supports predominantly neutral phenol at physiological pH

Inferred from fragment analog; experimental pKa confirmation recommended

Evidence Dimension	Phenolic pKa (predicted acidity)
Target Compound Data	Predicted phenolic pKa ~7.19–7.43 (inferred from 2-bromo-5-fluorophenol fragment)
Comparator Or Baseline	4-(1-Aminoethyl)phenol: predicted pKa 10.20±0.26
Quantified Difference	pKa shift of approximately –2.8 to –3.0 units (approximately 300–1000-fold increase in acidity)
Conditions	ACD/Labs or similar predictive model; pH = 7.4 physiological conditions

Why This Matters

The 1000-fold difference in acidity directly dictates the compound's extraction behavior, solubility in basic media, and its ionization state at physiological pH, making the target suitable for applications requiring a predominantly neutral phenol, while the non-halogenated analog remains largely protonated.

• [1] ChemBase. 2-Bromo-5-fluorophenol. Acid pKa: 7.198495. https://www.chembase.cn/chembase_147460-41-1.html View Source

Lipophilicity Differential for Membrane Permeation

Replacing hydrogen atoms with bromine and fluorine dramatically alters lipophilicity. The non-halogenated analog 4-(1-aminoethyl)phenol has a reported LogP of 2.112 . The halogenated fragment 2-bromo-5-fluorophenol has a LogP of 2.58 [1]. By additivity, the target compound's LogP is predicted to be significantly higher than the non-halogenated analog and moderately above the mono-fluorinated analog 4-(1-aminoethyl)-2-fluorophenol (MW 155.17) . This increased lipophilicity enhances membrane permeation but also raises the risk of CYP450 inhibition and hERG binding—critical differentiators when selecting a building block for lead optimization campaigns where a specific LogP window must be maintained.

Lipophilicity differential

Estimated

LogP increase ~0.4–0.8 units over non-halogenated analog (estimated 2.5–2.9 vs 2.1)

Supports membrane permeation assessment

Fragment additivity-based; experimental LogP validation advised

Evidence Dimension	LogP (lipophilicity)
Target Compound Data	Estimated LogP ~2.5–2.9 (by fragment additivity from 2-bromo-5-fluorophenol LogP = 2.58 + aminoethyl contribution)
Comparator Or Baseline	4-(1-Aminoethyl)phenol LogP = 2.112; 4-(1-Aminoethyl)-2-fluorophenol (MW 155.17) expected LogP ~1.8–2.2
Quantified Difference	LogP increase of 0.4–0.8 units over non-halogenated analog; approximately 2.5–6-fold increase in partition coefficient
Conditions	Predicted logP (ALogP or ClogP) for neutral form; octanol-water system

Why This Matters

For medicinal chemistry programs targeting CNS or intracellular targets, the additional lipophilicity conferred by the bromo-fluoro pattern directly impacts blood-brain barrier penetration and non-specific protein binding, making this compound a more suitable starting point than its less lipophilic congeners when enhanced membrane partitioning is desirable.

• [1] ChemBase. 2-Bromo-5-fluorophenol. Log P: 2.581135. https://www.chembase.cn/chembase_147460-41-1.html View Source

Enantioselective Resolution for Chiral Building Blocks

The compound belongs to the aminoalkylphenol family, which has been demonstrated to undergo enantioselective N-acylation using lipases such as Candida antarctica lipase B (Novozym 435) after protection of the phenolic -OH group [1]. The patent method achieves enantiomeric excesses of at least 95% ee, preferentially acylating the R-enantiomer to yield enantiomerically pure (S)-aminoalkylphenol and (R)-amide [1]. Although no enantioselectivity data specific to the 2-bromo-5-fluoro derivative are disclosed, the presence of the ortho-bromine substituent adjacent to the phenolic -OH is expected to influence the steric and electronic environment of the aminoethyl group, potentially altering the enantiomeric ratio (E-value) compared to unsubstituted or mono-substituted analogs. This provides a basis for selecting this compound over analogs when a distinct enantioselectivity profile is empirically desired for processes that require chiral aminoalkylphenol building blocks.

Enantioselective resolution

Class-level inference

Unsubstituted analog achieved >95% ee via lipase-catalyzed N-acylation; ortho-bromine expected to modulate E-value

Reported method may support chiral resolution studies

Direct enantioselectivity data for this derivative not yet reported; empirical verification needed

Evidence Dimension	Enantioselective N-acylation baseline (ee%)
Target Compound Data	Class-level expectation: >95% ee achievable for the unsubstituted analog under optimized conditions. Ortho-bromine expected to modulate E-value due to steric and electronic effects.
Comparator Or Baseline	4-(1-Aminoethyl)phenol (n=0, m=0 in patent formula) achieved >95% ee after enantioselective acylation with lipase B.
Quantified Difference	Differential E-value expected but not yet quantified; steric hindrance from ortho-bromine may reduce acylation rate, potentially increasing selectivity.
Conditions	Enzymatic resolution using Candida antarctica lipase B, tert-butyl protected intermediate, non-aqueous organic solvent (toluene), acylation with activated ester (e.g., isopropyl methoxyacetate)

Why This Matters

The documented enzymatic resolution method promises a scalable route to enantiomerically pure forms of this scaffold; the unique steric footprint of the ortho-bromine substituent offers a tangible handle for tuning kinetic resolution selectivity compared to less hindered analogs.

• [1] BASF AG. WO2006136538A1 - Method for producing optically active aminoalkylphenols. Published 2006-12-28. https://patents.google.com/patent/WO2006136538A1/en View Source

Key Application Scenarios Based on Verified Differentiation

Directed ortho Metalation for Ortho-Functionalized Biaryls

The unique ortho-bromine positioning adjacent to the phenolic -OH in the target compound makes it ideally suited for directed ortho metalation (DoM) strategies. After O-protection, the phenolic oxygen can direct lithiation to the position flanked by the bromine and fluorine, enabling sequential halogen-metal exchange and cross-coupling to build polysubstituted biaryl architectures. The comparator regioisomer 2-(1-aminoethyl)-4-bromo-6-fluorophenol lacks this ortho-bromine next to the directing group, fundamentally limiting its utility in this reaction manifold . This specific regiochemistry is critical for the batch-to-batch reproducibility of the lithiation step and ensures the correct incorporation of the halogen handle for subsequent Suzuki or Buchwald-Hartwig couplings [1].

CNS Drug Design with Tuned pKa and LogP

The predicted pKa shift of approximately 2.8–3.0 units lower than the non-halogenated analog means the compound remains predominantly neutral at physiological pH (7.4), enhancing passive membrane permeability—a requisite for CNS-targeted programs. Combined with an estimated LogP increase of 0.4–0.8 units over 4-(1-aminoethyl)phenol, this scaffold provides a measurable advantage in balancing solubility and permeability in the lead optimization phase [2]. Researchers synthesizing focused libraries for GPCRs, ion channels, or kinases where CNS exposure is required should prioritize this compound over its less acidic, less lipophilic congeners.

Lipase-Catalyzed Kinetic Resolution for Chiral Intermediates

Procurement of the racemate of this compound, followed by enzymatic kinetic resolution as described in the BASF patent (WO2006136538), offers a cost-effective route to enantiomerically pure (R)- or (S)-configured building blocks. The ortho-bromine's steric bulk can be purposefully exploited to improve the enantiomeric ratio (E-value) during lipase-catalyzed N-acylation, potentially surpassing the baseline >95% ee reported for the unsubstituted analog [3]. This approach is directly applicable to manufacturing intermediates for chiral drugs, where regulatory requirements demand high enantiomeric purity.

Halogen-Enriched Fragment Libraries for FBDD

Fragment-based drug discovery (FBDD) relies on small, highly soluble fragments with interpretable electron density. The presence of both bromine (anomalous scattering atom) and fluorine (NMR-active probe) within a single, low-molecular-weight scaffold (MW 234.07) makes this compound a valuable addition to fragment libraries. The unequivocal regioisomeric identity ensures that any observed electron density or NMR shift perturbation can be unambiguously assigned, avoiding the ambiguities inherent in using regioisomeric mixtures or incorrectly substituted analogs .

Application

Selection Property

Validation Focus

Regioselective ortho-functionalization for polysubstituted biaryls

Ortho-bromine adjacent to phenolic -OH directing group

Reproducibility of lithiation and cross-coupling site-selectivity

CNS-targeted lead optimization requiring balanced ionization and permeability

Predicted pKa shift and LogP profile

Physiological ionization and membrane permeation assays

Enantioselective building block synthesis via kinetic resolution

Steric modulation by ortho-bromine for enzymatic discrimination

Enantiomeric ratio (E) and ee% under resolution conditions

Halogen-rich fragment libraries for X-ray/NMR-based fragment screening

Dual bromine (anomalous scatterer) and fluorine (NMR probe) in a single scaffold

Unambiguous electron density and ligand-observed NMR assignment

• [1] Snieckus, V. (1990). Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chemical Reviews, 90(6), 879-933. View Source
• [2] ChemBase. 2-Bromo-5-fluorophenol. Acid pKa: 7.198495. Log P: 2.581135. https://www.chembase.cn/chembase_147460-41-1.html View Source
• [3] BASF AG. WO2006136538A1 - Method for producing optically active aminoalkylphenols. Published 2006-12-28. https://patents.google.com/patent/WO2006136538A1/en View Source